Cas no 1423031-53-1 (4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid
• CAS No: 1423031-53-1
• MF: C₇H₈ClNO₄S
• MW: 237.660719871521
• CID: 4598350
• Update Time: 2025-05-23

4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylic acid, 4-(chlorosulfonyl)-1-ethyl-

• Inchi： 1S/C7H8ClNO4S/c1-2-9-4-5(14(8,12)13)3-6(9)7(10)11/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： MCCVITQSMUEWFR-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(S(Cl)(=O)=O)C=C1C(O)=O

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 426.5±30.0 °C at 760 mmHg
• Flash Point: 211.7±24.6 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid

Research Briefing on 4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid (CAS: 1423031-53-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid (CAS: 1423031-53-1) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This sulfonyl chloride derivative of pyrrole-carboxylic acid serves as a valuable building block for the synthesis of more complex molecules, particularly in the development of enzyme inhibitors and bioactive probes. Recent studies have highlighted its utility in click chemistry reactions and as a precursor for sulfonamide-containing compounds, which are prevalent in many therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid as a key intermediate in the synthesis of novel carbonic anhydrase inhibitors. The chlorosulfonyl group allowed for efficient conjugation with various amines, yielding a library of sulfonamide derivatives with improved selectivity profiles. The study demonstrated that modifications at the pyrrole ring significantly influenced the compounds' binding affinity and isoform selectivity, providing valuable structure-activity relationship (SAR) insights for future inhibitor design.

Another significant application was reported in ACS Chemical Biology, where this compound was employed in the development of activity-based protein profiling (ABPP) probes. The reactive chlorosulfonyl group enabled covalent modification of catalytic serine residues in hydrolases, while the carboxylic acid functionality allowed for subsequent bioconjugation with reporter tags. This dual functionality makes 4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid particularly valuable for chemical proteomics studies aimed at target identification and validation.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 Nature Communications paper described a metal-free, one-pot procedure for converting 4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid into various sulfonimidoyl fluorides, which are emerging as important motifs in medicinal chemistry. The protocol demonstrated excellent functional group tolerance and high yields, suggesting potential for large-scale pharmaceutical applications.

From a safety and handling perspective, recent toxicological assessments indicate that 4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid requires careful handling due to its reactive chlorosulfonyl group. However, its stability in anhydrous conditions at low temperatures (-20°C) makes it suitable for long-term storage. Several commercial suppliers have recently included this compound in their catalogs, reflecting growing demand from the research community.

Looking forward, the unique chemical properties of 4-(chlorosulfonyl)-1-ethyl-1H-pyrrole-2-carboxylic acid position it as a promising scaffold for diverse applications in drug discovery. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) design and as a warhead for covalent inhibitors. The compound's combination of reactivity and structural features suggests it will continue to be an important tool in chemical biology and medicinal chemistry research in the coming years.